3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole

• IUPAC Name: 2-(3-nitropyrazol-1-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C9H12N4O3/c14-9(11-4-1-2-5-11)7-12-6-3-8(10-12)13(15)16/h3,6H,1-2,4-5,7H2
• InChI Key: YDFJXZWFIWCMBB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=CC(=N2)[N+](=O)[O-]
• Molecular Formula: C9H12N4O3
• Molecular Weight: 224.22 g/mol

Description

3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole, also known as NPEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. NPEP is a pyrazole derivative that has been found to possess a range of biochemical and physiological effects that make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole is not yet fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in cellular processes such as proliferation and inflammation.
Biochemical and Physiological Effects
3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole has been found to have a range of biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole in lab experiments is its relatively simple synthesis method, which makes it a cost-effective and accessible compound for researchers. However, one limitation is that its mechanism of action is not yet fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole. One area of interest is in the development of 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole-based drugs for the treatment of cancer and neurodegenerative diseases. Another potential direction is in the investigation of 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole's mechanism of action, which could lead to a better understanding of its potential applications in medicine. Additionally, further studies could investigate the potential of 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole as an anti-inflammatory agent, which could have implications for the treatment of a range of diseases.

Synthesis Methods

The synthesis of 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole involves the reaction of 3-nitro-1H-pyrazole with 2-oxo-2-(1-pyrrolidinyl)ethylamine in the presence of a suitable catalyst. The resulting product is then purified and characterized using a range of analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole has been the subject of several scientific studies, with researchers investigating its potential applications in a range of fields. One area of interest is in the treatment of cancer, with studies showing that 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole can inhibit the growth of cancer cells in vitro. Other studies have investigated the potential of 3-nitro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrazole as an anti-inflammatory agent, with promising results.